Cas no 104134-81-8 (1H-Isoindole, 2,3-dihydro-1,1,3-triphenyl-)

1H-Isoindole, 2,3-dihydro-1,1,3-triphenyl- structure
104134-81-8 structure
Product Name:1H-Isoindole, 2,3-dihydro-1,1,3-triphenyl-
CAS No:104134-81-8
MF:C26H21N
MW:347.451646566391
CID:1140938
PubChem ID:71333133
Update Time:2025-04-20

1H-Isoindole, 2,3-dihydro-1,1,3-triphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole, 2,3-dihydro-1,1,3-triphenyl-
    • 1,3,3-triphenyl-1,2-dihydroisoindole
    • DTXSID60761443
    • 1,1,3-Triphenyl-2,3-dihydro-1H-isoindole
    • 104134-81-8
    • Inchi: 1S/C26H21N/c1-4-12-20(13-5-1)25-23-18-10-11-19-24(23)26(27-25,21-14-6-2-7-15-21)22-16-8-3-9-17-22/h1-19,25,27H
    • InChI Key: TVXMFVZWKLCKHC-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CC=2)C2C=CC=CC=2C1(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 347.16753
  • Monoisotopic Mass: 347.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03

1H-Isoindole, 2,3-dihydro-1,1,3-triphenyl- Related Literature

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